(4-methyl-1-phthalazinyl){3-[(4-methyl-1-phthalazinyl)amino]phenyl}amine

• IUPAC Name: 1-N,3-N-bis(4-methylphthalazin-1-yl)benzene-1,3-diamine
• InChI: InChI=1S/C24H20N6/c1-15-19-10-3-5-12-21(19)23(29-27-15)25-17-8-7-9-18(14-17)26-24-22-13-6-4-11-20(22)16(2)28-30-24/h3-14H,1-2H3,(H,25,29)(H,26,30)
• InChI Key: SJIKSPJQPPREBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C2=CC=CC=C12)NC3=CC(=CC=C3)NC4=NN=C(C5=CC=CC=C54)C
• Molecular Formula: C24H20N6
• Molecular Weight: 392.5 g/mol

Description

(4-methyl-1-phthalazinyl){3-[(4-methyl-1-phthalazinyl)amino]phenyl}amine, also known as MPPA, is a chemical compound that has been studied for its potential applications in scientific research. MPPA is a member of the phthalazine family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of (4-methyl-1-phthalazinyl){3-[(4-methyl-1-phthalazinyl)amino]phenyl}amine is not fully understood, but it is believed to be related to its ability to inhibit the activity of protein kinases. Protein kinases are enzymes that regulate the activity of other proteins by phosphorylating them. This compound has been shown to inhibit the activity of several protein kinases, including AKT, ERK, and JNK. This inhibition leads to the activation of pro-apoptotic proteins and the inhibition of anti-apoptotic proteins, ultimately leading to apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its anti-cancer activity, this compound has been shown to have anti-inflammatory and anti-oxidant effects. This compound has also been shown to have neuroprotective effects, which make it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using (4-methyl-1-phthalazinyl){3-[(4-methyl-1-phthalazinyl)amino]phenyl}amine in lab experiments is its specificity for protein kinases. This compound has been shown to selectively inhibit the activity of certain protein kinases, which makes it a valuable tool for studying the role of these kinases in various cellular processes. However, one limitation of using this compound is its potential toxicity. This compound has been shown to have cytotoxic effects on some normal cells, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on (4-methyl-1-phthalazinyl){3-[(4-methyl-1-phthalazinyl)amino]phenyl}amine. One area of research is the development of more potent and selective inhibitors of protein kinases. Another area of research is the identification of the specific protein kinases that are targeted by this compound and the elucidation of their roles in various cellular processes. Finally, the potential clinical applications of this compound in the treatment of cancer and other diseases should be further explored.

Synthesis Methods

The synthesis of (4-methyl-1-phthalazinyl){3-[(4-methyl-1-phthalazinyl)amino]phenyl}amine involves several steps, starting with the reaction of 4-methylphthalic anhydride with hydrazine hydrate to form 4-methylphthalhydrazide. This intermediate is then reacted with 4-methylbenzaldehyde to form the key intermediate, 4-methyl-1-(4-methylbenzylidene)phthalhydrazide. This intermediate is then reacted with 4-nitrobenzenesulfonyl chloride to form 4-methyl-1-(4-methylbenzylidene)-N-(4-nitrobenzenesulfonyl)phthalhydrazide. Finally, reduction of the nitro group with iron powder and acetic acid produces this compound.

Scientific Research Applications

(4-methyl-1-phthalazinyl){3-[(4-methyl-1-phthalazinyl)amino]phenyl}amine has been studied for its potential applications in various scientific research fields. One of the most promising applications is in cancer research. This compound has been shown to inhibit the proliferation of cancer cells in vitro and in vivo by inducing apoptosis and cell cycle arrest. This compound has also been shown to inhibit the migration and invasion of cancer cells, which are critical steps in the metastasis of cancer.